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Compound of Interest

Compound Name: Methyl 3-oxohexanoate

cat. No.: B1330201

CAS Number: 30414-54-1
Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Methyl 3-oxohexanoate, a
versatile organic compound with significant applications in chemical synthesis. It serves as a
key intermediate in the production of pharmaceuticals, agrochemicals, and specialty polymers.

[1][°]

Chemical and Physical Properties

Methyl 3-oxohexanoate is a colorless to pale yellow liquid characterized by a fruity aroma.[2]
It is soluble in organic solvents and has moderate solubility in water.[2] Key physicochemical
properties are summarized in the tables below.

Table 1: General Information and ldentifiers
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Property Value Reference
CAS Number 30414-54-1 [3]
Molecular Formula C7H1203 [3]
Molecular Weight 144.17 g/mol [3]
IUPAC Name methyl 3-oxohexanoate [3]

Methyl butyrylacetate, 3-
Ketohexanoic acid methyl

Synonyms o [2]
ester, Butyrylacetic acid methyl

ester

INChl=1S/C7H1203/c1-3-4-
InChl (3]
6(8)5-7(9)10-2/h3-5H2,1-2H3

SIPCQNABHNCLPB-
InChiKey [3]
UHFFFAOYSA-N

SMILES CCCC(=0)CC(=0)0C 3]

Table 2: Physicochemical Data

Property Value Reference

Colorless to pale yellow clear

Appearance fquid [2]
Melting Point -43 °C [4]
Boiling Point 85-88 °C @ 25 hPa [4]
Density 1.017 g/mL at 20 °C [4]
Refractive Index 1.4260 [4]
Flash Point 90 °C [4]
Water Solubility 33 g/Lat20°C [4]
LogP 0.877 at 20 °C [4]
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Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of Methyl 3-
oxohexanoate. The expected spectral features are outlined below.

Table 3: Spectroscopic Data

Spectrum Type Key Features Reference

Peaks expected around 1 ppm
(terminal methyl), 1.5 ppm
methylene), 3-4 ppm

1H NMR ( ylene) _ PP [1]
(methylene adjacent to
carbonyls and methyl ester

protons).

Signals anticipated for
carbonyl carbons (ketone and

13C NMR [5]
ester), methylene carbons, and

methyl carbons.

Characteristic peaks for ester
carbonyl (~1730-1750 cm~1)
and ketone carbonyl (~1710

IR Spectroscopy ) [1]
cm~1), C-H stretching (~3000
cm~1), and C-O stretching

(~1200-1300 cm-?).

The molecular ion peak and
characteristic fragmentation

Mass Spectrometry ) [3]
patterns can be observed via

GC-MS.

Synthesis and Reactivity

Methyl 3-oxohexanoate is primarily synthesized through condensation reactions. Its
bifunctional nature, possessing both a ketone and an ester group, makes it a valuable
precursor for a variety of more complex molecules.[2]
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General Synthesis Method: Claisen Condensation

A common route for the synthesis of -keto esters like Methyl 3-oxohexanoate is the Claisen
condensation.[6][7] This reaction involves the base-promoted condensation of two ester
molecules. In a crossed Claisen condensation, methyl acetate can be reacted with methyl
butyrate in the presence of a strong base such as sodium methoxide. The reaction is driven by
the formation of a stable enolate of the resulting [3-keto ester.

Below is a conceptual workflow for the synthesis of Methyl 3-oxohexanoate via a Claisen-type

condensation.
Starting Materials Reaction Conditions
Strong Base Anhydrous Solvent
Methyl Butyr Methyl A . .
ethyl Butyrate ethyl Acetate (e.g., Sodium Methoxide) (e.g., Methanol)

\Erocess}/

Claisen Condensation

l

Acidic Workup

;

Purification
(e.g., Distillation)

Proéuct
Methyl 3-oxohexanoate

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of Methyl 3-oxohexanoate.
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Reactivity and Use in Synthesis

The presence of both a ketone and an ester functional group allows for a wide range of
chemical transformations.[2] The active methylene group between the two carbonyls is
particularly reactive and can be readily alkylated or used in various condensation reactions.[8]

A significant application of Methyl 3-oxohexanoate is in the synthesis of heterocyclic
compounds, which are prevalent in many pharmaceutical agents.[5][9] For instance, it can
serve as a key building block in the synthesis of pyrimidine derivatives.

The following diagram illustrates a general reaction scheme for the synthesis of a substituted
pyrimidine from Methyl 3-oxohexanoate.

Reactants

Methyl 3-oxohexanoate Guanidine

Reaction

Cyclocondensation

Product

Substituted Pyrimidine Derivative

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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